84-60-6

2,6-Dihydroxyanthraquinone

In Stock

• CAS RN:
• 84-60-6

• Formula:
• C14H8O4

• InChI:
• InChI=1S/C14H8O4/c15-7-1-3-9-11(5-7)14(18)10-4-2-8(16)6-12(10)13(9)17/h1-6,15-16H

• InChIKey:
• APAJFZPFBHMFQR-UHFFFAOYSA-N

• Anthraflavic acid is a dihydroxyanthraquinone that is anthracene substituted by hydroxy groups at C-3 and C-7 and oxo groups at C-9 and C-10. It has a role as an antimutagen and a plant metabolite. It derives from a hydride of an anthracene.

N-{1-[4,5-bis(dimethylamino)-1-naphthyl]-2,2,2-trichloroethyl}-4-chlorobenzenesulfonamide

In Stock

• CAS RN:
• 5484-60-6

• Formula:
• C22H23Cl4N3O2S

• InChI:
• InChI=1S/C22H23Cl4N3O2S/c1-28(2)18-7-5-6-16-17(12-13-19(20(16)18)29(3)4)21(22(24,25)26)27-32(30,31)15-10-8-14(23)9-11-15/h5-13,21,27H,1-4H3

• InChIKey:
• HKYMMZCXSJOGMF-UHFFFAOYSA-N

• N-{1-[4,5-bis(dimethylamino)-1-naphthyl]-2,2,2-trichloroethyl}-4-chlorobenzenesulfonamide is a useful research compound. Its molecular formula is C22H23Cl4N3O2S and its molecular weight is 535.3 g/mol. The purity is usually 95%.

10-[(2-Phenyl-1,3-thiazol-4-yl)methyl]acridin-9(10H)-one

Usually In Stock

• CAS RN:
• 63484-60-6

• Formula:
• C23H16N2OS

• InChI:
• InChI=1S/C23H16N2OS/c26-22-18-10-4-6-12-20(18)25(21-13-7-5-11-19(21)22)14-17-15-27-23(24-17)16-8-2-1-3-9-16/h1-13,15H,14H2

• InChIKey:
• UPQGMEDZPLSSSZ-UHFFFAOYSA-N

• 10-[(2-Phenyl-1,3-thiazol-4-yl)methyl]acridin-9(10H)-one is a useful research compound. Its molecular formula is C23H16N2OS and its molecular weight is 368.5 g/mol. The purity is usually 95%.

2-Chloro-4-iodo-1-nitrobenzene

In Stock

• CAS RN:
• 89284-60-6

• Formula:
• C6H3ClINO2

• InChI:
• InChI=1S/C6H3ClINO2/c7-5-3-4(8)1-2-6(5)9(10)11/h1-3H

• InChIKey:
• XFZDMPIWHWAUGI-UHFFFAOYSA-N

• 2-Chloro-4-iodo-1-nitrobenzene is a useful research compound. Its molecular formula is C6H3ClINO2 and its molecular weight is 283.45. The purity is usually 95%.

3-Descarboxy Imazethapyr

In Stock

• CAS RN:
• 89084-60-6

• Formula:
• C14H19N3O

• InChI:
• InChI=1S/C14H19N3O/c1-5-10-6-7-11(15-8-10)12-16-13(18)14(4,17-12)9(2)3/h6-9H,5H2,1-4H3,(H,16,17,18)

• an impurity of Imazethapyr

tert-Butyl 2-Formyl-4-(trifluoromethoxy)phenylcarbamate

In Stock

• CAS RN:
• 505084-60-6

• Formula:
• C13H14F3NO4

• InChI:
• InChI=1S/C13H14F3NO4/c1-12(2,3)21-11(19)17-10-5-4-9(6-8(10)7-18)20-13(14,15)16/h4-7H,1-3H3,(H,17,19)

• InChIKey:
• WMUUAEMQZAOMHO-UHFFFAOYSA-N

• Tert-Butyl 2-Formyl-4-(trifluoromethoxy)phenylcarbamate is a useful research compound. Its molecular formula is C13H14F3NO4 and its molecular weight is 305.25 g/mol. The purity is usually 95%.

(E)-4-((3-methoxy-4-phenethoxybenzylidene)amino)-4H-1,2,4-triazole-3-thiol

In Stock

• CAS RN:
• 686284-60-6

• Formula:
• C18H18N4O2S

• InChI:
• InChI=1S/C18H18N4O2S/c1-23-17-11-15(12-20-22-13-19-21-18(22)25)7-8-16(17)24-10-9-14-5-3-2-4-6-14/h2-8,11-13H,9-10H2,1H3,(H,21,25)/b20-12+

• InChIKey:
• GASNOXNENRWNEO-UDWIEESQSA-N

• (E)-4-((3-methoxy-4-phenethoxybenzylidene)amino)-4H-1,2,4-triazole-3-thiol is a useful research compound. Its molecular formula is C18H18N4O2S and its molecular weight is 354.43. The purity is usually 95%.

4-chloro-N-(2,3-dihydro-1H-inden-5-yl)-3-sulfamoylbenzamide

In Stock

• CAS RN:
• 851184-60-6

• Formula:
• C16H15ClN2O3S

• InChI:
• InChI=1S/C16H15ClN2O3S/c17-14-7-5-12(9-15(14)23(18,21)22)16(20)19-13-6-4-10-2-1-3-11(10)8-13/h4-9H,1-3H2,(H,19,20)(H2,18,21,22)

• InChIKey:
• ODJLRXBNFLFJCD-UHFFFAOYSA-N

• 4-chloro-N-(2,3-dihydro-1H-inden-5-yl)-3-sulfamoylbenzamide is a useful research compound. Its molecular formula is C16H15ClN2O3S and its molecular weight is 350.8 g/mol. The purity is usually 95%.

N-(4-chlorophenyl)-6-methoxy-3-tosylquinolin-4-amine

In Stock

• CAS RN:
• 893784-60-6

• Formula:
• C23H19ClN2O3S

• InChI:
• InChI=1S/C23H19ClN2O3S/c1-15-3-10-19(11-4-15)30(27,28)22-14-25-21-12-9-18(29-2)13-20(21)23(22)26-17-7-5-16(24)6-8-17/h3-14H,1-2H3,(H,25,26)

• InChIKey:
• IHTLPNJHJKQPMS-UHFFFAOYSA-N

• N-(4-chlorophenyl)-6-methoxy-3-tosylquinolin-4-amine is a useful research compound. Its molecular formula is C23H19ClN2O3S and its molecular weight is 438.93. The purity is usually 95%.

6-(6-Methoxypyridin-3-yl)-6-oxohexanoic acid

In Stock

• CAS RN:
• 898784-60-6

• Formula:
• C12H15NO4

• InChI:
• InChI=1S/C12H15NO4/c1-17-11-7-6-9(8-13-11)10(14)4-2-3-5-12(15)16/h6-8H,2-5H2,1H3,(H,15,16)

• InChIKey:
• MBAHQQIZBLYWFN-UHFFFAOYSA-N

• 6-(6-Methoxypyridin-3-yl)-6-oxohexanoic acid is a useful research compound. Its molecular formula is C12H15NO4 and its molecular weight is 237.25 g/mol. The purity is usually 95%.

methyl[2-(methylsulfanyl)propyl]amine

In Stock

• CAS RN:
• 1247584-60-6

• Formula:
• C5H13NS

• Methyl[2-(methylsulfanyl)propyl]amine is a useful research compound. Its molecular formula is C5H13NS and its molecular weight is 119.2. The purity is usually 95%.

1-Methyl-1,5-diazacycloundecane

In Stock

• CAS RN:
• 2138384-60-6

• Formula:
• C10H22N2

• InChI:
• InChI=1S/C10H22N2/c1-12-9-5-3-2-4-7-11-8-6-10-12/h11H,2-10H2,1H3

• InChIKey:
• GLUYYCLHNWQLRV-UHFFFAOYSA-N

• 1-Methyl-1,5-diazacycloundecane is a useful research compound. Its molecular formula is C10H22N2 and its molecular weight is 170.3. The purity is usually 95%.

5-(Benzylsulfanyl)pyridin-2-amine

In Stock

• CAS RN:
• 1019484-60-6

• Formula:
• C12H12N2S

• InChI:
• InChI=1S/C12H12N2S/c13-12-7-6-11(8-14-12)15-9-10-4-2-1-3-5-10/h1-8H,9H2,(H2,13,14)

• InChIKey:
• IYYBMHZDZXPAGP-UHFFFAOYSA-N

• 5-(Benzylsulfanyl)pyridin-2-amine is a useful research compound. Its molecular formula is C12H12N2S and its molecular weight is 216.3 g/mol. The purity is usually 95%.